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Compound of Interest

Compound Name: 1,6-Bis(trimethoxysilyl)hexane

CAS No.: 87135-01-1

Cat. No.: B1329931

Get Quote

1,6-bis(trimethoxysilyl)hexane is an organosilicon compound featuring a flexible hexane backbone terminated by two trimethoxysilyl groups.[1][2] T

to act as a robust coupling agent and adhesion promoter, bridging organic polymers and inorganic substrates.[3][4] Its applications are extensive, find

adhesives, sealants, and composites to enhance durability, flexibility, and chemical resistance.[1][3][4] The presence of hydrolyzable methoxy groups 

upon exposure to moisture, a critical property for its function as a crosslinker.[2]

Table 1: Physicochemical Properties of 1,6-bis(trimethoxysilyl)hexane

Property Value References

CAS Number 87135-01-1 [5][6]

Molecular Formula C₁₂H₃₀O₆Si₂ [5][7]

Molecular Weight 326.54 g/mol [5][7]

Appearance Colorless to pale yellow clear liquid [1][2][8]

Synonyms Hexamethylenebis(trimethoxysilane), BTMSE [2][9]

Core Synthetic Route: Platinum-Catalyzed Hydrosilylation
The most prevalent and industrially significant method for synthesizing 1,6-bis(trimethoxysilyl)hexane is the double hydrosilylation of 1,5-hexadiene

addition of a silicon-hydride (Si-H) bond across each of the carbon-carbon double bonds of the diene.[10] The process is highly efficient but requires a
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Caption: Overall reaction scheme for the synthesis of 1,6-bis(trimethoxysilyl)hexane.
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The Catalytic Heart: Speier's vs. Karstedt's Catalysts
While various transition metals can catalyze hydrosilylation, platinum complexes are the most important and widely used in industry.[10][12]

Speier's Catalyst (H₂PtCl₆): One of the earliest and most traditional catalysts, Speier's catalyst is a solution of chloroplatinic acid, typically in isoprop

polar reactants.[14] However, it can sometimes exhibit an induction period and may be heterogeneous in certain silicone resins, which prompted th

[14]

Karstedt's Catalyst (Pt₂(dvtms)₃): This is the most common and preferred catalyst for modern hydrosilylation.[15] It is a platinum(0) complex with 1,

ligands.[11][16] Its key advantages include high activity at low concentrations (30-100 ppm), excellent solubility in organic and silicone media (ensu

promote rapid curing at low temperatures.[14][15][17] Unlike Speier's catalyst, it contains no coordinated chlorides.[11]

The move toward more sustainable and cost-effective processes has spurred research into catalysts based on earth-abundant metals like iron, cobalt

[18][19][20]

Reaction Mechanism: The Chalk-Harrod Pathway
The platinum-catalyzed hydrosilylation of alkenes is generally understood to proceed via the Chalk-Harrod mechanism.[10][21] This pathway involves

containing the platinum center, a hydride ligand, a silyl ligand, and the coordinated alkene.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Hydrosilylation
https://www.qualitas1998.net/pagliaro/ejoc.201300290.pdf
https://www.researchgate.net/post/Is_there_a_difference_in_hydrosilylation_catalyst_speiers_catalyst_and_Karstedts_catalyst
https://www.researchgate.net/post/Is_there_a_difference_in_hydrosilylation_catalyst_speiers_catalyst_and_Karstedts_catalyst
https://www.heraeus-precious-metals.com/en/products-solutions-by-category/precious-metal-compounds-homogeneous-catalysts/hydrosilylation-catalysts-silicones/
https://www.chemicalbook.com/article/applications-of-karstedt-catalysts.htm
https://en.wikipedia.org/wiki/Karstedt%27s_catalyst
https://www.researchgate.net/post/Is_there_a_difference_in_hydrosilylation_catalyst_speiers_catalyst_and_Karstedts_catalyst
https://www.heraeus-precious-metals.com/en/products-solutions-by-category/precious-metal-compounds-homogeneous-catalysts/hydrosilylation-catalysts-silicones/
https://matthey.com/products-and-markets/pgms-and-circularity/pgm-chemicals-and-catalysts/karstedt-catalysts
https://www.chemicalbook.com/article/applications-of-karstedt-catalysts.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6418815/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7839722/
https://graphite.ucsd.edu/2024/11/03/sustainable-catalysis-movement-away-from-precious-metals-in-hydrosilylation/
https://en.wikipedia.org/wiki/Hydrosilylation
https://pubs.acs.org/doi/10.1021/acscatal.6b01134
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pt(0)L₂

Oxidative Addition H-SiR₃
Alkene Coordination H₂C=CHR' Migratory Insertion (Alkene inserts into Pt-H)

Reductive EliminCatalyst
Regeneration

Reaction Setup

Reaction

Work-up & Purification

1. Charge reactor with
1,5-hexadiene and solvent (e.g., Toluene)

2. Add Karstedt's catalyst
(ppm level)

3. Heat to 60-80°C

4. Add trimethoxysilane dropwise
(Control exotherm)

5. Age for 2-4 hours at temperature

6. Monitor reaction via FT-IR
(disappearance of Si-H stretch)

7. Cool to room temperature

8. Purify via vacuum distillation

9. Characterize final product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 1,6-bis(trimethoxysilyl)hexane.

Materials & Equipment:

Three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, thermometer, and a pressure-equalizing dropping funnel.

Inert gas supply (Nitrogen or Argon).
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Heating mantle.

1,5-Hexadiene (reagent grade).

Trimethoxysilane (reagent grade).

Karstedt's catalyst (typically a solution in xylene or other solvent).

Anhydrous Toluene (or other suitable solvent like xylene).

Procedure:

Setup: Assemble the glassware and ensure it is dry. Purge the entire system with inert gas.

Charging: Charge the reaction flask with 1,5-hexadiene (1.0 equivalent) and anhydrous toluene.

Catalyst Addition: Add the Karstedt's catalyst solution to the flask via syringe. The amount is typically in the range of 10-50 ppm of platinum relative

Heating: Begin stirring and heat the mixture to the target reaction temperature, typically between 60°C and 80°C.

Silane Addition: Once the temperature is stable, add trimethoxysilane (a slight excess, e.g., 2.1 equivalents) dropwise from the addition funnel. The

reaction exotherm and maintain the target temperature.

Reaction Monitoring: After the addition is complete, maintain the reaction mixture at temperature for 2-4 hours. The reaction progress can be monit

disappearance of the characteristic Si-H stretching band (around 2150 cm⁻¹).

Purification: Once the reaction is complete, cool the mixture to room temperature. The solvent and any excess volatile reactants are removed unde

bis(trimethoxysilyl)hexane, is then purified by vacuum distillation.

Product Characterization
The identity and purity of the synthesized 1,6-bis(trimethoxysilyl)hexane must be confirmed through analytical techniques.

NMR Spectroscopy: ¹H NMR is a primary tool for structural confirmation. The spectrum should show characteristic peaks for the methoxy protons (

different methylene groups (-CH₂-) of the hexane backbone. [22]* Mass Spectrometry (MS): Provides confirmation of the molecular weight of the co

Infrared (IR) Spectroscopy: Confirms the absence of the Si-H starting material and the presence of Si-O-C and C-H bonds.

Safety and Handling
Proper handling of all chemicals is paramount.

Hazards: 1,6-bis(trimethoxysilyl)hexane is classified as a serious eye irritant. [23]Skin contact may also cause irritation. A significant chronic haza

which liberates methanol. [23]Methanol is toxic and can affect the central nervous system, cause blindness, and is harmful if ingested, inhaled, or a

Protective Equipment (PPE): Always wear chemical safety goggles, neoprene or nitrile rubber gloves, and a lab coat. [23]All manipulations should b

[23]* Storage: The product should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from moisture, heat, and oxid

eye contact, rinse cautiously with water for several minutes. [23]For skin contact, wash with plenty of soap and water. [8]If eye or skin irritation pers
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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